Cas no 45842-68-0 (1-Azabicyclo(2.2.2)octane, 4-(1-methylethyl)-)

• Product Name: 1-Azabicyclo(2.2.2)octane, 4-(1-methylethyl)-
• CAS No: 45842-68-0
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 2692678
• Update Time: 2023-08-07

1-Azabicyclo(2.2.2)octane, 4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-propan-2-yl-1-azabicyclo[2.2.2]octane
• 1-Azabicyclo(2.2.2)octane, 4-(1-methylethyl)-
• Q Pr-i
• 1-Azabicyclo[2.2.2]octane,4-(1-methylethyl)-

• Inchi： 1S/C10H19N/c1-9(2)10-3-6-11(7-4-10)8-5-10/h9H,3-8H2,1-2H3
• InChI Key： LWTAOQAZHABQRV-UHFFFAOYSA-N
• SMILES： N12CCC(C(C)C)(CC1)CC2

Computed Properties

• Exact Mass: 153.152
• Monoisotopic Mass: 153.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 3.2

Experimental Properties

• Density: 0.93
• Boiling Point: 185.1°C at 760 mmHg
• Flash Point: 58.3°C
• Refractive Index: 1.498

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines